Cas no 1781325-01-6 (O-(2-cyclobutylethyl)hydroxylamine)

• Product Name: O-(2-cyclobutylethyl)hydroxylamine
• CAS No: 1781325-01-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6414694
• PubChem ID: 105427060
• Update Time: 2025-06-08

O-(2-cyclobutylethyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-cyclobutylethyl)hydroxylamine
• EN300-1806261
• 1781325-01-6

• Inchi： 1S/C6H13NO/c7-8-5-4-6-2-1-3-6/h6H,1-5,7H2
• InChI Key： FUVMPPJQSAHPEB-UHFFFAOYSA-N
• SMILES： O(CCC1CCC1)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2-cyclobutylethyl)hydroxylamine

Introduction to O-(2-cyclobutylethyl)hydroxylamine (CAS No. 1781325-01-6)

O-(2-cyclobutylethyl)hydroxylamine (CAS No. 1781325-01-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its hydroxylamine functional group attached to a 2-cyclobutylethyl moiety, which imparts distinct reactivity and stability profiles.

The hydroxylamine functional group is known for its nucleophilic and reducing properties, making it a valuable reagent in organic synthesis. In the context of O-(2-cyclobutylethyl)hydroxylamine, the presence of the cyclobutyl ring adds steric bulk and influences the compound's reactivity, providing a balance between nucleophilicity and steric hindrance. This balance is crucial for fine-tuning reactions and achieving high selectivity in synthetic processes.

Recent research has highlighted the potential of O-(2-cyclobutylethyl)hydroxylamine in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a building block for the synthesis of bioactive molecules with therapeutic potential. For instance, it has been used to synthesize compounds with anti-inflammatory and anti-cancer properties. The ability to introduce the hydroxylamine group into complex molecular frameworks via O-(2-cyclobutylethyl)hydroxylamine has opened new avenues for drug discovery and development.

In addition to its pharmaceutical applications, O-(2-cyclobutylethyl)hydroxylamine has found use in materials science. The compound's reactivity and stability make it suitable for the preparation of advanced materials with tailored properties. For example, it can be used as a precursor in the synthesis of polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of O-(2-cyclobutylethyl)hydroxylamine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-cyclobutylethanol with hydroxylamine under controlled conditions. Advances in catalytic methods have improved the efficiency and sustainability of these processes, making them more viable for large-scale production.

From a safety perspective, handling O-(2-cyclobutylethyl)hydroxylamine requires adherence to standard laboratory practices to ensure the well-being of personnel and the integrity of experimental results. While not classified as a hazardous material, proper storage and handling procedures should be followed to prevent contamination and degradation.

In conclusion, O-(2-cyclobutylethyl)hydroxylamine (CAS No. 1781325-01-6) is a versatile compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive reagent for researchers and industry professionals alike. Ongoing research continues to uncover new uses and optimize existing applications, further solidifying its importance in the scientific community.